Cas no 500288-18-6 (Benzonitrile,4-[[4-[4-[(1Z)-2-chloroethenyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-)

• Product Name: Benzonitrile,4-[[4-[4-[(1Z)-2-chloroethenyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-
• CAS No: 500288-18-6
• MF: C₂₁H₁₇ClN₄O
• MW: 376.838883161545
• CID: 1549369
• Update Time: 2024-08-24

Benzonitrile,4-[[4-[4-[(1Z)-2-chloroethenyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[4-[4-[(1Z)-2-chloroethenyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-
• Benzonitrile, 4-[[4-[4-[(1Z)-2-chloroethenyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-

• Inchi： 1S/C21H17ClN4O/c1-14-11-17(7-9-22)12-15(2)20(14)27-19-8-10-24-21(26-19)25-18-5-3-16(13-23)4-6-18/h3-12H,1-2H3,(H,24,25,26)/b9-7-
• InChI Key： HXGVAVWNPNCVGT-CLFYSBASSA-N
• SMILES： C(#N)C1=CC=C(NC2=NC=CC(OC3=C(C)C=C(/C=C\Cl)C=C3C)=N2)C=C1

Computed Properties

• Exact Mass: 376.10931

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 569.9±60.0 °C(Predicted)
• PSA: 70.83
• pka: 3.57±0.10(Predicted)